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The molecular formula C15H13BrO2 represents a class of brominated ketone isomers,
compounds of significant interest in the fields of medicinal chemistry, drug development, and
synthetic organic chemistry. a-Bromo ketones, a prominent subclass of these isomers, are
versatile synthetic intermediates. Their utility stems from the presence of two reactive centers:
the electrophilic carbonyl carbon and the carbon atom bearing the bromine, which is
susceptible to nucleophilic substitution. This dual reactivity makes them powerful building
blocks for constructing complex molecular architectures, particularly in the synthesis of
heterocyclic compounds and as precursors for a wide array of pharmaceuticals. This guide
provides a comprehensive overview of the fundamental properties, synthesis, and
characterization of ketones with the formula C15H13BrO2, tailored for researchers and drug
development professionals.

Part 1: Physicochemical and Structural Properties

The foundational step in working with any chemical entity is a thorough understanding of its
basic physicochemical properties and the potential for structural diversity.
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Molecular Weight and Formula

The molecular formula C15H13BrO2 dictates a specific elemental composition. Due to the
presence of bromine, which has two abundant stable isotopes (7°Br and 8!Br), the precise mass
is best represented by its monoisotopic and average molecular weights.

Property Value Description

Indicates 15 Carbon, 13
Molecular Formula C15H13Bro2 Hydrogen, 1 Bromine, and 2

Oxygen atoms.

The mass calculated using the
most abundant isotope of each
) ) element (12C, 1H, 7°Br, 1°0).
Monoisotopic Mass 304.0099 Da[1][2] o )
This is the value observed in
high-resolution mass

spectrometry.

The weighted average of the
masses of all naturally
) occurring isotopes of each
Average Molecular Weight 305.16 g/mol
element. Used for
stoichiometric calculations in

bulk material.

Structural Isomerism

The formula C15H13BrO2 does not describe a single molecule but rather a multitude of
structural isomers—compounds with the same formula but different atomic arrangements.[3][4]
This isomerism can arise from variations in the carbon skeleton, the position of the ketone and
bromine substituents, and the functional groups present.[3][5] Aldehydes and ketones with the
same molecular formula are considered functional group isomers.[6]

Below are representative examples of known ketone isomers of C15H13BrO2 identified in
chemical databases.
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Isomer Name IUPAC Name PubChem CID Structure
2-(2-bromo-4- 2-(2-bromo-4-
methylphenoxy)aceto methylphenoxy)-1- 19860086
phenone[2] phenylethanone
2-bromo-1-(4- 2-bromo-1-(4-
phenoxyphenyl)propa  phenoxyphenyl)propa 87693963
n-1-one[1] n-1-one
Non-ketone Isomer
Example
Methyl 2-bromo-2,2- methyl 2-bromo-2,2-

5097300

diphenylacetate[7] diphenylacetate

Note: The table includes a non-ketone ester isomer to illustrate the concept of functional group

isomerism.

Part 2: Synthesis of a-Bromo Ketones

The a-bromination of a ketone is a cornerstone transformation in organic synthesis. A
particularly effective and environmentally conscious method involves the use of a hydrogen
peroxide-hydrobromic acid (Hz202—HBr) system, often performed in water.[8] This system
avoids the need for elemental bromine or other hazardous brominating agents.

Causality in Experimental Design

The choice of the H202—HBr system is deliberate. HBr serves as the bromine source, while
H20:2 acts as an in-situ oxidizing agent to generate the active brominating species (Brz). This
method offers several advantages:

» Safety: It avoids the handling and storage of highly corrosive and toxic liquid bromine.
o Atom Economy: The reagents are used efficiently, minimizing waste.

e "Green" Chemistry: Using water as a solvent, where possible, reduces reliance on volatile
organic compounds.[8]
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o Control: The reaction can be modulated by adjusting the concentration and equivalents of
H202 and HBr to favor mono-bromination over di-bromination.[8]

General Workflow for a-Bromination

The diagram below outlines the typical workflow for synthesizing an a-bromo ketone from its
ketone precursor.

Caption: General workflow for the synthesis of a-bromo ketones.

Detailed Experimental Protocol: Synthesis via H202/HBr

This protocol is a generalized procedure adapted from established methods for the bromination
of ketones.[8][9]

o Vessel Preparation: To a round-bottom flask equipped with a magnetic stir bar, add the
precursor ketone (1.0 equivalent).

e Solvent and Reagent Addition: Add the chosen solvent (e.g., water or acetonitrile/water
mixture) to dissolve or suspend the ketone. Add aqueous HBr (1.0-1.5 equivalents) to the
mixture.

« Initiation of Reaction: Begin vigorous stirring. If necessary, heat the mixture to the target
temperature (e.g., 65-70 °C).[9]

o Oxidant Addition: Slowly add aqueous H20:2 (2.0 equivalents) portionwise over 1-2 hours
using a dropping funnel. Rationale: Slow addition is crucial to control the exothermic reaction
and prevent the buildup of excess bromine, which can lead to side reactions and di-
bromination.

» Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC)
until the starting material is consumed (typically 2-8 hours).

e Workup - Quenching: Cool the reaction mixture to room temperature and pour it into a
separatory funnel containing a saturated aqueous solution of sodium thiosulfate (Na2S20s3).
Rationale: Sodium thiosulfate quenches any unreacted bromine, converting it to bromide
(Br).
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o Workup - Extraction: Extract the aqueous layer three times with an organic solvent (e.g.,
ethyl acetate or dichloromethane). Combine the organic layers.

o Workup - Washing: Wash the combined organic layers with saturated sodium bicarbonate
solution (to neutralize any remaining acid) and then with brine.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na=2S0a),
filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: Purify the resulting crude oil or solid by flash column chromatography on silica
gel to yield the pure a-bromo ketone.

Part 3: Analytical Characterization

Unambiguous characterization is essential to confirm the identity and purity of the synthesized
C15H13BrO2 ketone. A combination of spectroscopic techniques is employed for this purpose.

Characterization Workflow

Purified Product
(from Synthesis)

Spectroscgpic Analysis

NMR Spectroscopy
(*H and 3C)

l Data Intelpretation l

Confirm Molecular Weight Elucidate Connectivity Identify Key
& Isotopic Pattern & Chemical Environment Functional Groups (C=0)

Structural Confirmation
of C15H13BrO2 Ketone

Mass Spectrometry (MS) Infrared (IR) Spectroscopy
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Caption: Workflow for the analytical characterization of a C15H13BrO2 ketone.

Mass Spectrometry (MS)

Mass spectrometry is the definitive technique for confirming the molecular weight. For a
C15H13BrO2 species, the mass spectrum will exhibit a characteristic pattern due to the nearly
1:1 natural abundance of the 7°Br and 8Br isotopes. The molecular ion peak ([M]*) will appear
as a doublet of two peaks of almost equal intensity, separated by 2 Da.

. . Isotope Relative
lon m/z (Monoisotopic) .
Composition Abundance
[M]*+ 304.01 C15H137°BrO2z ~100%
[M+2]* 306.01 C15H13%1BrO:2 ~98%

Rationale: This isotopic signature is a powerful diagnostic tool, providing unequivocal evidence
for the presence of a single bromine atom in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the
molecule.

e 1H NMR: Protons on the carbon adjacent to the carbonyl group (a-protons) are deshielded
and typically appear in the range of 2.0-2.3 4.[10] The proton on the carbon bearing the
bromine atom (the a-bromo proton) will be further deshielded, often appearing as a multiplet
in the 4.0-5.0 & range, depending on its coupling partners.

e 13C NMR: The carbonyl carbon of a ketone produces a characteristic signal in the downfield
region of the spectrum, typically between 190-215 .[10] The carbon atom bonded to the
bromine will be shifted to a range of approximately 30-50 .

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.
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e C=0 Stretch: Ketones exhibit a strong, sharp absorption band corresponding to the carbonyl
(C=0) stretch. For saturated aliphatic ketones, this band appears near 1715 cm~1.[10] If the
ketone is conjugated with an aromatic ring or a double bond, this absorption shifts to a lower
frequency, typically around 1685-1690 cm~21.[10]

o C-Br Stretch: The carbon-bromine bond stretch appears in the fingerprint region of the
spectrum, typically between 600-500 cm~1, but is often less diagnostic than the carbonyl
stretch.

Part 4: Safety, Handling, and Storage

Authoritative Grounding: a-Bromo ketones are potent lachrymators and are toxic. All handling
must be performed with appropriate engineering controls and personal protective equipment.

» Handling: All manipulations should be conducted inside a certified chemical fume hood to
prevent inhalation of vapors.

» Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, splash
goggles, and nitrile gloves. For handling larger quantities, consider double-gloving and using
a face shield.

o Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from
incompatible materials such as strong bases and oxidizing agents.

o Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.
Brominated organic waste should be collected in a dedicated, properly labeled hazardous
waste container.

Conclusion

Ketones with the molecular formula C15H13BrO2 represent a valuable class of molecules with
significant potential as intermediates in pharmaceutical and materials science research. A
thorough understanding of their isomeric diversity, coupled with robust and validated protocols
for their synthesis and characterization, is paramount for their effective utilization. By employing
modern synthetic methods like the H202/HBr system and a multi-technique analytical approach
(MS, NMR, IR), researchers can confidently prepare and verify these important chemical
building blocks, paving the way for new discoveries.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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